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Compound of Interest

Compound Name: Cholesteryl tridecanoate

Cat. No.: B15601604 Get Quote

This technical guide provides a comprehensive overview of the synthesis of cholesteryl
tridecanoate, a cholesteryl ester formed from the esterification of cholesterol with tridecanoic

acid. This document is intended for researchers, scientists, and professionals in drug

development who require a detailed understanding of the synthesis protocol, relevant

quantitative data, and the biological context of cholesteryl esters.

Cholesteryl esters are critical components in lipid metabolism and transport.[1][2][3] They are

significantly more hydrophobic than free cholesterol, a characteristic that allows for efficient

packaging and transport within lipoproteins.[3][4][5] The enzymatic synthesis of cholesteryl

esters in vivo is primarily catalyzed by acyl-CoA: cholesterol acyltransferase (ACAT).[1]

Dysregulation of cholesteryl ester metabolism is implicated in various diseases, making the

synthesis and study of specific cholesteryl esters like cholesteryl tridecanoate a topic of

significant research interest.[1][3]

Quantitative Data
The following table summarizes the key quantitative data for cholesteryl tridecanoate.
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Property Value Source

Molecular Formula C40H70O2 [6]

Molecular Weight 582.98 g/mol [6]

Purity >99% [6]

Physical Form Solid [6]

CAS Number 25605-87-2 [6]

Chemical Synthesis of Cholesteryl Tridecanoate
The chemical synthesis of cholesteryl tridecanoate can be efficiently achieved through the

esterification of cholesterol with tridecanoyl chloride. This method represents a standard and

robust approach for forming fatty acid esters.[7] The reaction involves a nucleophilic acyl

substitution where the hydroxyl group of cholesterol attacks the electrophilic carbonyl carbon of

tridecanoyl chloride. A base, such as pyridine or triethylamine, is typically used to neutralize the

hydrogen chloride (HCl) byproduct, which drives the reaction to completion.[7]

More advanced methods for cholesteryl ester synthesis have also been developed, including

the use of organocatalysts like a triphenylphosphine-sulfur trioxide adduct, which can offer a

simpler and less toxic reaction profile.[2] Additionally, novel cross-coupling methods utilizing

palladium catalysts have been explored for the synthesis of cholesteryl esters from aroyl

chlorides, demonstrating the ongoing innovation in this field.[8][9]

Experimental Workflow: Chemical Synthesis
The following diagram illustrates the general workflow for the synthesis of cholesteryl
tridecanoate via the acyl chloride esterification method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/products/48-64-1300/25605-87-2/cholesteryl-tridecanoate/
https://cymitquimica.com/products/48-64-1300/25605-87-2/cholesteryl-tridecanoate/
https://cymitquimica.com/products/48-64-1300/25605-87-2/cholesteryl-tridecanoate/
https://cymitquimica.com/products/48-64-1300/25605-87-2/cholesteryl-tridecanoate/
https://cymitquimica.com/products/48-64-1300/25605-87-2/cholesteryl-tridecanoate/
https://www.benchchem.com/product/b15601604?utm_src=pdf-body
https://www.benchchem.com/product/b15601604?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_of_Fatty_Acid_Esters_with_Tridecanoyl_Chloride.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Synthesis_of_Fatty_Acid_Esters_with_Tridecanoyl_Chloride.pdf
https://pubmed.ncbi.nlm.nih.gov/35381272/
https://www.scirp.org/journal/paperinformation?paperid=137914
https://www.researchgate.net/publication/386411968_A_Novel_Synthesis_Process_of_Cholesterol_Ester_by_the_Cross-Coupling_of_Cholesterol_and_Aroyl_Chlorides
https://www.benchchem.com/product/b15601604?utm_src=pdf-body
https://www.benchchem.com/product/b15601604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup Reagent Addition

Reaction & Workup

Purification

Cholesterol (1.0 eq)

Dissolve in Flask under N2

Anhydrous Pyridine (1.2 eq) Anhydrous DCM

Add Dropwise at 0°C

Tridecanoyl Chloride (1.1 eq)

Dissolve in Dropping Funnel

Anhydrous DCM

Stir at RT (1-3h)
Monitor by TLC

Quench & Wash

Dry (Na2SO4)

Evaporate Solvent

Crude Cholesteryl Tridecanoate

Silica Gel Column Chromatography

Pure Cholesteryl Tridecanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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